Cas no 111468-92-9 (1-[5-(2,2,2-trichloroacetyl)-1H-pyrrol-3-yl]pentan-1-one)

• Product Name: 1-[5-(2,2,2-trichloroacetyl)-1H-pyrrol-3-yl]pentan-1-one
• CAS No: 111468-92-9
• MF: C₁₁H₁₂Cl₃NO₂
• MW: 296.577480316162
• CID: 2607015
• PubChem ID: 15599569
• Update Time: 2025-04-21

1-[5-(2,2,2-trichloroacetyl)-1H-pyrrol-3-yl]pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[5-(2,2,2-trichloroacetyl)-1H-pyrrol-3-yl]pentan-1-one
• DTXSID30575458
• 111468-92-9
• 1-[5-(Trichloroacetyl)-1H-pyrrol-3-yl]pentan-1-one

• Inchi： 1S/C11H12Cl3NO2/c1-2-3-4-9(16)7-5-8(15-6-7)10(17)11(12,13)14/h5-6,15H,2-4H2,1H3
• InChI Key： ZXYJTKZLPVSBPN-UHFFFAOYSA-N
• SMILES： ClC(C(C1=CC(=CN1)C(CCCC)=O)=O)(Cl)Cl

Computed Properties

• Exact Mass: 294.993362Da
• Monoisotopic Mass: 294.993362Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 49.9Ų